Cas no 81223-70-3 (1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester)

1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester structure

81223-70-3 structure

Product Name:1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester

CAS No:81223-70-3

Molecular Formula:C₁₂H₁₁NO₃

Molecular Weight:217.220643281937

CID:6642651

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1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester Properties

Names and Identifiers

- 1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester
- InChIKey： YLPQNHXTNIRCRI-UHFFFAOYSA-N
- Inchi： 1S/C12H11NO3/c1-7(14)8-3-4-9-6-11(12(15)16-2)13-10(9)5-8/h3-6,13H,1-2H3
- SMILES： N1C2=C(C=CC(C(C)=O)=C2)C=C1C(OC)=O

Experimental Properties

Boiling Point: 401.7±25.0 °C(Predicted)
Melting Point: 205 °C(Solv: benzene (71-43-2))
pka: 13.65±0.30(Predicted)
Density: 1.268±0.06 g/cm3(Predicted)

1H-Indole-2-carboxylic acid, 6-acetyl-, methyl ester Related Literature

1. Index: 1942

J. Proc. Inst. Chem. GB Irel., 1942,66, 294-296
2. Organocatalytic asymmetric azidation of sulfoxonium ylides: mild synthesis of enantioenriched α-azido ketones bearing a labile tertiary stereocenter†

Wengang Guo,Feng Jiang Chem. Sci., 2022,13, 11648-11655
3. A V2O3-ordered mesoporous carbon composite with novel peroxidase-like activity towards the glucose colorimetric assay†

Lingxing Zeng,Mingdeng Wei,Chang Ming Li Nanoscale, 2015,7, 11678-11685
4. Bright red emission with high color purity from Eu(iii) complexes with π-conjugated polycyclic aromatic ligands and their sensing applications†

Makoto Tsurui RSC Adv., 2022,12, 810-821
5. Transglycosylation of N-arylglycosylamines

J. Chem. Soc., 1955, 189-193
6. 55. The thermal decomposition of dialkyl alkylphosphonates: a new route to alkylphosphonic acids

J. Chem. Soc., 1962, 331-334
7. Magnetic behaviour of bimetallic layered phases M′0.2Mn0.8PS3·0.25 H2O (M′ = ZnII, CuII, NiII, CoII)†

J. Manzur,I. D. A. Silva,R. C. de Santana,C. J. Magon Dalton Trans., 2017,46, 14373-14381
8. Precipitation chemistry in Croatia during the period 1981–2006

Kornelija Špoler Čanić,Sonja Vidič,Zvjezdana Bencetić Klaić J. Environ. Monit., 2009,11, 839-851
9. Inside front cover

J. Mater. Chem. C, 2020,8, 1890-1890
10. Investigation of correlative parameters to evaluate EUV lithographic performance of PMMA

Jong-Won Lee,Byeong-Gyu Park,Hyun-Taek Oh,Yejin Ku,Geunbae Lim,Sangsul Lee RSC Adv., 2022,12, 2589-2594

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